Cas no 22400-60-8 (Fradiomycin C)

• Product Name: Fradiomycin C
• CAS No: 22400-60-8
• MF: C₂₃H₄₆N₆O₁₄
• MW: 630.64314699173
• CID: 272985
• Update Time: 2024-02-29

Fradiomycin C Chemical and Physical Properties

Names and Identifiers

• 3)-O-b-D-ribofuranosyl-(1&reg
• 3)-b-D-ribofuranosyl-(1&reg
• Hybrimycin A2 (8CI)
• Fradiomycin C
• CID 101289718
• 4-O-(2,6-Diamino-2,6-dideoxy-α-D-glucopyranosyl)-5-O-[3-O-(2,6-diamino-2,6-dideoxy-α-D-glucopyranosyl)-β-D-ribofuranosyl]-D-streptamine
• Hybrimycin A2

• Inchi： 1S/C23H46N6O14/c24-1-4-11(31)14(34)9(28)21(38-4)41-18-6(3-30)40-23(17(18)37)43-20-16(36)7(26)13(33)8(27)19(20)42-22-10(29)15(35)12(32)5(2-25)39-22/h4-23,30-37H,1-3,24-29H2/t4-,5-,6-,7-,8+,9-,10-,11-,12-,13-,14-,15-,16+,17-,18-,19-,20-,21-,22-,23+/m1/s1
• InChI Key： AQNVGROASUJDKE-DVUGITRJSA-N
• SMILES： O([C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CN)O1)O)O)N)O)[C@@H]1[C@H]([C@@H]([C@H]([C@@H]([C@H]1O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CN)O1)O)O)N)N)O)N)O

Computed Properties

• Exact Mass: 630.307
• Monoisotopic Mass: 630.307
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 43
• Rotatable Bond Count: 9
• Complexity: 904
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 373